Cas no 2171343-90-9 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxypropanoic acid)

• Product Name: 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxypropanoic acid
• CAS No: 2171343-90-9
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6564551
• PubChem ID: 165582907
• Update Time: 2025-07-22

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxypropanoic acid
• 2171343-90-9
• 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methoxypropanoic acid
• EN300-1574533

• Inchi： 1S/C24H28N2O6/c1-3-15(12-22(27)25-13-21(31-2)23(28)29)26-24(30)32-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-21H,3,12-14H2,1-2H3,(H,25,27)(H,26,30)(H,28,29)/t15-,21?/m0/s1
• InChI Key： NMPXZWNESYLQFY-ZDGMYTEDSA-N
• SMILES： O(C(N[C@@H](CC)CC(NCC(C(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxypropanoic acid

Research Briefing on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxypropanoic acid (CAS: 2171343-90-9)

In recent years, the compound 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxypropanoic acid (CAS: 2171343-90-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in peptide synthesis, drug development, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the methoxypropanoic acid moiety makes it a versatile intermediate in organic and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of this compound to enhance its efficiency in solid-phase peptide synthesis (SPPS). Researchers have reported improved yields and reduced side reactions when using this derivative as a building block for complex peptide sequences. The compound's stability under various reaction conditions and its compatibility with standard coupling reagents have been highlighted as key advantages in recent publications.

In the context of drug development, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxypropanoic acid has been investigated for its role in the design of peptide-based therapeutics. Its structural attributes allow for the incorporation of diverse functional groups, enabling the creation of novel bioactive molecules with enhanced pharmacokinetic properties. Recent preclinical studies have demonstrated its potential in targeting specific protein-protein interactions, which are often challenging to modulate with small molecules.

Furthermore, advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have facilitated the characterization and quality control of this compound. These methodologies ensure the reproducibility and purity of the product, which is critical for its application in both research and industrial settings. Recent innovations in synthetic routes have also been reported, aiming to reduce production costs and environmental impact while maintaining high yields and purity.

In conclusion, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxypropanoic acid (CAS: 2171343-90-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug discovery, with ongoing studies exploring its full potential. Future research directions may include the development of derivatives with improved properties and the exploration of its use in novel therapeutic modalities.